Cas no 1956325-53-3 (3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide)
3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide
-
- Inchi: 1S/C9H12N4O2S/c1-5-3-7-9(11-4-5)12-8(6(2)10)13-16(7,14)15/h3-4,6H,10H2,1-2H3,(H,11,12,13)
- InChI Key: DVYDDOUWMOINNG-UHFFFAOYSA-N
- SMILES: S1(C2C=C(C)C=NC=2NC(C(C)N)=N1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 400
- XLogP3: -0.5
- Topological Polar Surface Area: 106
3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11896-5g |
3-(1-aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide |
1956325-53-3 | 95% | 5g |
$2300 | 2023-09-07 | |
| Chemenu | CM513375-1g |
3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide |
1956325-53-3 | 97% | 1g |
$326 | 2022-06-12 |
3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide
3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide: A Comprehensive Overview
The compound with CAS No. 1956325-53-3, known as 3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridothiadiazines, which are known for their unique structural features and potential applications in drug design and advanced materials. The long-tail keyword for this compound is often cited in research articles as "pyrido[2,3-e][1,2,4]thiadiazine derivative", emphasizing its structural uniqueness and functional versatility.
Recent studies have highlighted the importance of pyrido[2,3-e][1,2,4]thiadiazine derivatives in the development of novel therapeutic agents. The presence of the aminoethyl group at position 3 and the methyl group at position 7 introduces significant steric and electronic effects that can be exploited for tuning the compound's pharmacokinetic properties. For instance, researchers have demonstrated that these substituents can enhance the compound's solubility in aqueous solutions, making it a promising candidate for drug delivery systems.
The synthesis of 3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide involves a multi-step process that typically begins with the preparation of intermediate thioamide precursors. These precursors undergo cyclization reactions under specific conditions to form the pyrido[2,3-e][1,2,4]thiadiazine ring system. The introduction of substituents at positions 3 and 7 is achieved through nucleophilic substitution or alkylation reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound during its synthesis.
One of the most intriguing aspects of this compound is its ability to act as a scaffold for further functionalization. The presence of reactive groups such as the aminoethyl moiety allows for easy modification to introduce additional functionalities. For example, researchers have explored the use of this compound as a building block for constructing heterocyclic frameworks with potential applications in optoelectronics and sensor technologies.
In terms of biological activity, pyrido[2,3-e][1,2,4]thiadiazine derivatives have shown promising results in preliminary assays targeting various disease states. For instance, studies have indicated that these compounds may possess anti-inflammatory properties due to their ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, their potential as anticancer agents is currently under investigation due to their ability to induce apoptosis in cancer cells while sparing normal cells.
The CAS No. 1956325-53-3 compound has also been explored for its role in materials science applications. Its unique electronic structure makes it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic properties through controlled substitution patterns and self-assembly techniques.
In conclusion,3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,,4]thiadiazine 1 dioxide represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its structural features make it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses,the significance of this compound is expected to grow significantly in the coming years.
1956325-53-3 (3-(1-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)